![molecular formula C19H14N4O3 B2441470 2-(benzo[d][1,3]dioxol-5-ylmethyl)-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one CAS No. 1251707-28-4](/img/structure/B2441470.png)
2-(benzo[d][1,3]dioxol-5-ylmethyl)-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound belongs to the class of triazolopyridine . It has been suggested that compounds with a similar structure exhibit broad biological activities .
Synthesis Analysis
The synthesis of similar compounds has been reported in various studies . For instance, a three-step reaction sequence has been used to synthesize derivatives of the new ring system benzo .Molecular Structure Analysis
The molecular structure of similar compounds has been studied . For example, it has been reported that 1H-1,2,3-Triazolo[4,5-b]pyridine reacts with europium under solvothermal conditions in pyridine to yield the homoleptic framework containing Eu II centers that are icosahedrally coordinated by the 12 nitrogen atoms of six chelating ligands .Chemical Reactions Analysis
The chemical reactions of similar compounds have been analyzed in several studies .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed .Scientific Research Applications
Synthesis and Structural Analysis
Studies focus on the synthesis and structural analysis of related heterocyclic compounds, demonstrating the importance of these compounds in medicinal chemistry. For instance, the synthesis and crystal structure analysis of partially hydrogenated triazolopyridazines highlight the diverse conformations these molecules can adopt, which is crucial for understanding their interactions with biological targets (Karolak-Wojciechowska et al., 1995). Similarly, research on the synthesis of pyrazolo and isoxazolo derivatives containing the benzofuran moiety provides insights into the versatility of these compounds in generating a variety of bioactive molecules (Abdelhamid et al., 2012).
Antimicrobial and Antiviral Activities
Certain derivatives of triazolopyridazines have been evaluated for their antimicrobial and antiviral activities, highlighting the potential therapeutic applications of these compounds. For example, novel triazolopyridazine derivatives were prepared and exhibited promising antiviral activity against hepatitis-A virus, suggesting their utility in developing antiviral agents (Shamroukh & Ali, 2008).
Antioxidant and Antiproliferative Properties
The antioxidant and antiproliferative properties of related compounds have been explored, indicating their potential in addressing oxidative stress and cancer. Research on antioxidant-conjugated triazolopyrazinone derivatives as human A2A adenosine receptor antagonists with protective efficacy in neuropathic pain suggests the dual therapeutic potential of these molecules (Falsini et al., 2019).
Synthesis of Fused and Non-Fused Heterocyclic Systems
The synthesis of novel pyrimidine-containing heterocycles with antioxidant properties further underscores the utility of these compounds in medicinal chemistry. Such studies indicate the ongoing interest in developing new compounds with potential therapeutic benefits (Salem & Errayes, 2016).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the biological system .
Mode of Action
The compound likely interacts with its targets, leading to changes in their function. This interaction could involve the formation of bonds or intermolecular forces, altering the target’s structure or activity .
Biochemical Pathways
These effects could include changes in cellular processes, signaling pathways, or metabolic reactions .
Pharmacokinetics
These properties would impact the compound’s bioavailability, determining how much of the compound reaches its targets in the body .
Result of Action
The compound’s interaction with its targets could lead to changes at the molecular and cellular levels, potentially influencing cell function, signaling, or survival .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . These factors could include the pH of the environment, the presence of other molecules or compounds, and physical conditions such as temperature and pressure .
Safety and Hazards
Future Directions
The future directions of research on similar compounds have been discussed . For example, it has been suggested that 1-benzo[1,3]dioxol-5-yl-3-N-fused heteroaryl indoles may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules .
properties
IUPAC Name |
2-(1,3-benzodioxol-5-ylmethyl)-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O3/c24-19-22(11-13-6-8-16-17(10-13)26-12-25-16)21-18-9-7-15(20-23(18)19)14-4-2-1-3-5-14/h1-10H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUCTUDGWKWQBEG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CN3C(=O)N4C(=N3)C=CC(=N4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.